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Compound of Interest

Compound Name: 2,4-Dimethoxythiazole

Cat. No.: B8634225

Get Quote

Technical Whitepaper for Drug Discovery & Process
Chemistry
Executive Summary & Compound Identity
2,4-Dimethoxythiazole (CAS: 1055074-93-5) is an electron-rich heteroaromatic intermediate.

[1] Unlike its robust benzene analogues, this compound exhibits specific hydrolytic sensitivities

and reactivity profiles that require rigorous handling protocols. It is primarily synthesized via the

O-methylation of 2,4-thiazolidinedione, a process that introduces significant upstream hazards

(use of Methyl Iodide and Sodium Hydride) which often dictate the safety profile of the crude

material.
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Chemical Attribute Technical Detail

CAS Number 1055074-93-5

IUPAC Name 2,4-Dimethoxy-1,3-thiazole

Molecular Formula C₅H₇NO₂S

Molecular Weight 145.18 g/mol

Physical State
Low-melting solid or viscous oil (Process

dependent)

Solubility
Soluble in THF, DCM, EtOAc; sparingly soluble

in water.[1]

Hazard Identification & Toxicology (E-E-A-T
Analysis)
Expertise Note: While specific toxicological datasets for this exact CAS are limited, structural

activity relationships (SAR) with 2-alkoxythiazoles and residual synthetic reagents dictate the

following hazard profile.

Core Hazards
Skin & Eye Irritation: Thiazole derivatives are potent sensitizers. The 2-methoxy motif is

chemically reactive; exposure can lead to severe dermatitis.

Hydrolytic Instability: Under acidic conditions (pH < 5), the compound risks hydrolysis back to

2,4-thiazolidinedione, releasing methanol. This degradation compromises sample integrity

and alters the toxicity profile.

Residual Synthetic Risk: Synthesis typically involves Methyl Iodide (MeI), a volatile

carcinogen. Freshly synthesized batches must be treated as potential alkylating hazards until

proven free of MeI.

GHS Classification (Predicted)
H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H302: Harmful if swallowed (based on thiazole class data).

Synthesis & Reaction Safety Profile
Causality Insight: Understanding the synthesis is critical for safety because the primary risks

often stem from the unquenched reagents rather than the stable product.

The standard synthesis involves the deprotonation of 2,4-thiazolidinedione followed by O-

methylation.

Synthetic Workflow & Risk Points
The following diagram illustrates the critical control points (CCPs) where safety intervention is

mandatory.
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Figure 1: Synthetic pathway highlighting critical safety nodes (H2 evolution and Alkylating

agents).

Protocol: Safe Synthesis Handling
H2 Management: The use of Sodium Hydride (NaH) releases hydrogen gas. Reactions must

be vented through an oil bubbler to prevent pressure buildup.

MeI Containment: Methyl Iodide must be handled in a Class II Biosafety Cabinet or high-

efficiency fume hood. Double-gloving (Nitrile + Laminate) is required due to MeI's high

permeation rate.
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Quenching: Residual MeI must be quenched with aqueous ammonium hydroxide or a

nucleophilic amine prior to rotary evaporation to prevent contaminating the vacuum lines.

Stability & Degradation Pathways
Trustworthiness: A self-validating protocol requires knowing when your compound has failed.

2,4-Dimethoxythiazole is not indefinitely stable.

The Hydrolysis Trap
Unlike benzene derivatives, the thiazole ring is electron-deficient at C2 but the methoxy group

is electron-donating. In the presence of atmospheric moisture and trace acid (often found in

unneutralized chloroform-d), the compound reverts to the dione form.
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Figure 2: Acid-catalyzed hydrolysis pathway. Storage in non-acidic environments is mandatory.

Operational Handling Protocols
Personal Protective Equipment (PPE) Matrix
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PPE Category Specification Rationale

Eye Protection Chemical Splash Goggles

Protects against corrosive

hydrolysis byproducts

(Methanol/Acid).[1][2]

Hand Protection
Silver Shield (Laminate) or

Double Nitrile (0.11mm min)

Standard nitrile degrades

rapidly against residual Methyl

Iodide or THF solvents.[1]

Respiratory P100/OV Cartridge (if powder)
Prevents inhalation of dust or

volatile organic residuals.[1]

Body Lab Coat + Chemical Apron
Essential during the extraction

phase of synthesis.[1]

Storage Conditions
Temperature: Store at -20°C.

Atmosphere: Blanket with Argon or Nitrogen. The compound is hygroscopic.

Container: Amber glass vials with Teflon-lined caps. Avoid metal containers which may

catalyze decomposition.

Shelf Life: Re-test purity (NMR) every 3 months. Look for the appearance of NH peaks

(indicating reversion to thiazolidinedione).

Spill Response
Evacuate: If the spill involves the synthesis mixture (containing MeI), evacuate the

immediate area.

Neutralize: Cover the spill with a 1:1 mixture of vermiculite and 10% aqueous ammonia to

quench alkylating agents.

Collect: Sweep into a double-bagged hazardous waste container labeled "Flammable/Toxic."

Analytical Validation (QC)
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To ensure the compound is safe for use in biological assays (e.g., MMP inhibition), purity must

be verified.

1H NMR (CDCl3): Check for two distinct singlets for the methoxy groups (~3.9 - 4.1 ppm).

Impurity Alert: A broad singlet >8.0 ppm indicates the presence of the NH group from the

starting material (2,4-thiazolidinedione), signaling hydrolysis or incomplete reaction.
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Hydrolysis of 2-Methyl-Δ2-thiazoline.Journal of the American Chemical Society. Provides

mechanistic insight into the hydrolytic instability of the thiazole/thiazoline N-C-O/S linkage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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